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Compound of Interest

Compound Name: Revumenib

Cat. No.: B2430401

Ensuring the safe and compliant disposal of Revumenib is critical for laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to manage Revumenib waste, from initial handling to final
disposal. Adherence to these protocols is essential to minimize exposure risks and ensure
compliance with regulatory standards.

Personal Protective Equipment (PPE) and Handling

Before handling Revumenib, it is imperative to wear appropriate Personal Protective
Equipment (PPE) to prevent skin and eye contact. The Safety Data Sheet (SDS) for
Revumenib specifies the following as mandatory:

o Gloves: Wear protective gloves.[1][2]
o Eye Protection: Use safety goggles with side-shields.[1][2]
o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][2]

Always wash hands thoroughly after handling the substance.[1]

Step-by-Step Disposal Procedure for Revumenib
Waste
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The disposal of Revumenib and its contaminated materials must be conducted in accordance
with prevailing country, federal, state, and local regulations.[1] The following steps provide a
general framework for compliant disposal in a laboratory setting.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid Revumenib waste, including unused or expired product, contaminated
labware (e.g., vials, tubes, weighing paper), and contaminated PPE (gloves, disposable
lab coats).

o Place this waste into a designated, clearly labeled, and sealed hazardous waste container.
The container should be appropriate for chemical waste and prevent leakage.

e Liquid Waste:
o Collect all solutions containing Revumenib.

o Place this waste into a designated, clearly labeled, and sealed hazardous liquid waste
container. Ensure the container is compatible with the solvents used.

e Sharps Waste:

o Any sharps contaminated with Revumenib (e.g., needles, syringes, broken glass) must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Accidental Spill Cleanup and Disposal:

In the event of a Revumenib spill, follow these procedures for cleanup and disposal of the
resulting waste:

» Personal Precautions: Ensure adequate ventilation and wear full PPE, including a self-
contained breathing apparatus if necessary.[1][2][3]

» Containment: Prevent further leakage or spillage. Keep the product away from drains or
water courses.[1]
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e Cleanup:

o For liquid spills, absorb the solution with a non-combustible, absorbent material such as
diatomite or universal binders.[1]

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[2]
o Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

» Disposal of Spill Debris: Collect all contaminated materials (absorbent material, cleaning
supplies, contaminated PPE) and place them in a designated hazardous waste container for
disposal according to the procedures outlined in this guide.[1]

3. Final Disposal:

o Licensed Hazardous Waste Disposal Company: Excess and expired Revumenib, as well as
all contaminated materials, should be offered to a licensed hazardous material disposal
company.[2]

e Incineration: A recommended method of disposal for Revumenib is through a chemical
incinerator equipped with an afterburner and scrubber.[2] This ensures the complete
destruction of the active compound.

e Regulatory Compliance: It is the responsibility of the waste generator (the laboratory) to
ensure that all disposal activities comply with federal, state, and local regulations.[1][2]

Summary of Revumenib Disposal Data

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-136175/Revumenib-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=273305
https://file.medchemexpress.com/batch_PDF/HY-136175/Revumenib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-136175/Revumenib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2430401?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=273305
https://www.benchchem.com/product/b2430401?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=273305
https://file.medchemexpress.com/batch_PDF/HY-136175/Revumenib-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=273305
https://www.benchchem.com/product/b2430401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2430401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Collection
Container

Disposal Method

Key Precautions

Solid Revumenib
Waste

Designated, labeled,
sealed hazardous

waste container

Incineration via a
licensed hazardous
waste disposal

company

Wear full PPE during
handling and

collection.

Liquid Revumenib
Waste

Designated, labeled,
sealed hazardous

liquid waste container

Incineration via a
licensed hazardous
waste disposal

company

Ensure container is
compatible with the

solvent.

Contaminated Sharps

Puncture-resistant,
leak-proof sharps

container

Disposal via a
licensed hazardous
waste disposal

company

Do not overfill sharps

containers.

Spill Cleanup Debris

Designated, labeled,
sealed hazardous

waste container

Incineration via a
licensed hazardous
waste disposal

company

Use appropriate
absorbent materials
and decontaminate

the area.

Revumenib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Revumenib in a

laboratory setting.
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Caption: Workflow for the proper disposal of Revumenib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Revumenib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2430401#revumenib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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